4-Bromo-3-chlorophenol
Cat. No. B077146
CAS RN:
13631-21-5
M. Wt: 207.45 g/mol
InChI Key: FQEYHIPPYOSPLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
4-Bromo-3-chlorophenol is a chemical compound with the molecular formula C6H4BrClO . It is used as a precursor in organic synthesis to prepare 4-(benzyloxy)-1-bromo-2-chlorobenzene by reaction with benzyl bromide .
Molecular Structure Analysis
The molecular structure of 4-Bromo-3-chlorophenol consists of a phenol group with bromine and chlorine substituents. The molecular weight is 207.45 Da .Physical And Chemical Properties Analysis
4-Bromo-3-chlorophenol is a solid compound . It has a molecular weight of 207.45 Da and a monoisotopic mass of 205.913391 Da .Scientific Research Applications
Safety And Hazards
properties
IUPAC Name |
4-bromo-3-chlorophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrClO/c7-5-2-1-4(9)3-6(5)8/h1-3,9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQEYHIPPYOSPLF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70426955 |
Source
|
| Record name | 4-Bromo-3-chlorophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70426955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.45 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-chlorophenol | |
CAS RN |
13631-21-5 |
Source
|
| Record name | 4-Bromo-3-chlorophenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13631-21-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-3-chlorophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70426955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
The requisite 4-(4-chloro-2-(R,S)-methylsulfinylphenyl)piperidine was prepared according to the procedures described in Example 2 except 3-chlorophenol was used in place of 3-methoxyphenol. The oxidation of the thiomethyl adduct was carried out according to the procedure described in Example 16, sub-part (e). 3-Chlorophenol (24.28 g) was reacted with bromine (29.78 g) to give 6.15 g of 2-bromo-5-chlorophenol (minor isomer) and 24.60 g 4-bromo-3-chlorophenol (major isomer) after purification by column chromatography (10:1 hexane:EtOAc); minor isomer-1H NMR (CDCl3) δ 7.37 (d, 1H), 7.04 (d, 1H), 6.82 (dd, 1H), 5.55 (s, 1H). Major isomer: 1H NMR (CDCl3) δ 7.36 (d, 1H), 6.91 (d, 1H), 6.57 (dd, 1H), 5.75 (s, 1H). Analytical data for all other intermediates follows. 2-Bromo-5-chloro-(N,N-dimethylthiocarbamoyl)phenol; 1H NMR (CDCl3) δ 7.52 (d, 1H), 7.18 (d, 1H), 7.13 (dd, 1H), 3.47 (s, 3H), 3.39 (s, 3H); MS m/z 296 (M+). 4-Chloro-2-N,N-dimethylthiocarbamoyl)bromobenzene; 1H NMR (CDCl3) δ 7.68-7.55 (m, 2H), 7.23 (dd, 1H), 3.12 (s, 3H), 3.05 (s, 3H); MS m/z 296 (M+). 4-Chloro-2-(thiomethyl)bromobenzene; 1H NMR (CDCl3) δ 7.43 (d, 1H), 7.06 (d, 1H), 6.97 (dd, 1H), 2.48 (s, 3H). 1-Benzyloxycarbonyl-4-hydroxy-4-(4-chloro-2-methylthiophenyl)piperidine; 1H NMR (CDCl3) δ 7.43-7.30 (m, 6H), 7.26 (d, 1H), 7.15 (dd, 1H) 5.15 (s, 2H), 4.25-4.00 (m, 2H), 3.84 (s, 1H), 3.50-3.25 (m, 2H), 2.52 (s, 3H), 2.15-1.90 (m, 4H); MS m/z 414 (M+Na). 1-Benzyloxycarbonyl-4-(4-chloro-2-methylthiophenyl)piperidine; 1H NMR (CDCl3) δ 7.43-7.30 (m, 5H), 7.18-7.10 (m, 3H), 5.16 (s, 2H), 4.42-4.20 (m, 2H), 3.07 (tt, 1H), 3.00-2.80 (m, 2H), 2.47 (s, 3H), 1.91-1.45 (m, 4H); MS m/z 398 (M+Na). 1-Benzyloxycarbonyl-4-(4-chloro-2-(R,S)-methylsulfinylphenyl)piperidine; 1H NMR (CDCl3) δ 7.98 (d, 1H), 7.42 (dd, 1H), 7.41-7.30 (m, 5H), 7.21 (d, 1H), 5.16 (s, 2H), 4.43-4.21 (m, 2H), 2.96-2.78 (m, 3H), 2.71 (s, 3H), 1.92-1.51 (m, 4H). 4-(4-Chloro-2-(R,S)-methylsulfinylphenyl)piperidine; 1H NMR (CDCl3) δ 7.97 (d, 1H), 7.43 (dd, 1H), 7.28 (d, 1H), 3.30-3.10 (m, 2H), 2.71 (s, 3H), 2.83-2.61 (m, 3H), 1.92-1.51 (m, 5H); MS m/z 258 (M+H).
[Compound]
Name
thiomethyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
( e )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
4-Bromo-3-chlorophenol
Reactant of Route 2
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4-Bromo-3-chlorophenol
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4-Bromo-3-chlorophenol
Reactant of Route 4
4-Bromo-3-chlorophenol
Reactant of Route 5
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4-Bromo-3-chlorophenol
Reactant of Route 6
4-Bromo-3-chlorophenol
Citations
For This Compound
50
Citations
… to isolate substantial quantities of acetophenone 2 using the published method we next investigated Heck chemistry starting from the commercially available 4-bromo-3-chlorophenol 9 …
Number of citations: 2
www.sciencedirect.com
… The crystal structures of 4-bromo-3-chlorophenol (2) and 3-bromo-4-chlorophenol (3) have been … Accordingly, we determined the crystal structures of 4-bromo-3-chlorophenol (2) and 3-…
Number of citations: 203
scripts.iucr.org
… 4-Bromo-3-chlorophenol (2) is isostructural to 3,4-… of the structural landscapes of 4-bromo-3-chlorophenol and 3-bromo-4… bending shown by crystals of 4-bromo-3-chlorophenol (2) upon …
Number of citations: 179
scripts.iucr.org
… ,4-dichlorophenol and 4-bromo-3-chlorophenol, respectively. The significantly greater inter-chain interaction energies for 4-bromo-3-chlorophenol support the conclusions of Mukherjee …
Number of citations: 520
pubs.rsc.org
… The other two unit cells are modeled as cocrystals of 3BR and 4BR, CC-4BR-3BR having molecule 1 as 4-bromo-3-chlorophenol and molecule 2 as 3-bromo-4-chlorophenol and vice …
Number of citations: 7
pubs.acs.org
… We conclude with an application of p-BLS to mechanically responsive solids – 3,4-dichlorophenol and 4-bromo-3-chlorophenol – to discriminate elastic flexibility and plastic bending …
Number of citations: 1
pubs.rsc.org
… 4-Bromo-3-chlorophenol (2) is isostructural to 3,4-dichlorophenol with the Br involved in a … in the overall features of the structural landscapes of 4-bromo-3chlorophenol and 3-bromo-4-…
Number of citations: 0
core.ac.uk
… 4-Bromo-3-chlorophenol.—2-Chloro-4-nitroanilineM was prepared by treating 55.2 g. of />-… 4-bromo-3-chlorophenol, mp 66-68; from ligroin, mp 67.5-6924; yield 77%. Anal. Caled, for …
Number of citations: 21
pubs.acs.org
… We found that while 4-bromo-3-chlorophenol is isostructural with 3,4-dichlorophenol, 3-bromo-4-chlorophenol is not and crystallizes in the space group P2 1 /c with an entirely different …
Number of citations: 792
pubs.acs.org
Cyclodextrin acts as a restricting nanovessel to enhance regioselectivity in bromination of substituted phenols such as 3-nitrophenol, 2-chlorophenol, 3-chlorophenol, and 4-…
Number of citations: 26
www.sciencedirect.com
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